AKN-028
AKN-028
AKN-028 has been used in trials studying the treatment of Acute Myeloid Leukemia.
FLT3/KIT Kinase Inhibitor AKN-028 is an orally bioavailable protein tyrosine kinase inhibitor for FMS-related tyrosine kinase 3 (FLT3; STK1) and stem cell factor receptor (SCFR; KIT), with potential antineoplastic activity. FLT3/KIT kinase inhibitor AKN-028 binds to and inhibits both the wild-type and mutated forms of FLT3 and SCFR. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these receptor tyrosine kinases.
FLT3/KIT Kinase Inhibitor AKN-028 is an orally bioavailable protein tyrosine kinase inhibitor for FMS-related tyrosine kinase 3 (FLT3; STK1) and stem cell factor receptor (SCFR; KIT), with potential antineoplastic activity. FLT3/KIT kinase inhibitor AKN-028 binds to and inhibits both the wild-type and mutated forms of FLT3 and SCFR. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these receptor tyrosine kinases.
Brand Name:
Vulcanchem
CAS No.:
1175017-90-9
VCID:
VC0548021
InChI:
InChI=1S/C17H14N6/c18-16-17(22-13-1-2-14-12(9-13)5-8-20-14)23-15(10-21-16)11-3-6-19-7-4-11/h1-10,20H,(H2,18,21)(H,22,23)
SMILES:
C1=CC2=C(C=CN2)C=C1NC3=NC(=CN=C3N)C4=CC=NC=C4
Molecular Formula:
C17H14N6
Molecular Weight:
302.33 g/mol
AKN-028
CAS No.: 1175017-90-9
Cat. No.: VC0548021
Molecular Formula: C17H14N6
Molecular Weight: 302.33 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AKN-028 has been used in trials studying the treatment of Acute Myeloid Leukemia. FLT3/KIT Kinase Inhibitor AKN-028 is an orally bioavailable protein tyrosine kinase inhibitor for FMS-related tyrosine kinase 3 (FLT3; STK1) and stem cell factor receptor (SCFR; KIT), with potential antineoplastic activity. FLT3/KIT kinase inhibitor AKN-028 binds to and inhibits both the wild-type and mutated forms of FLT3 and SCFR. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these receptor tyrosine kinases. |
|---|---|
| CAS No. | 1175017-90-9 |
| Molecular Formula | C17H14N6 |
| Molecular Weight | 302.33 g/mol |
| IUPAC Name | 3-N-(1H-indol-5-yl)-5-pyridin-4-ylpyrazine-2,3-diamine |
| Standard InChI | InChI=1S/C17H14N6/c18-16-17(22-13-1-2-14-12(9-13)5-8-20-14)23-15(10-21-16)11-3-6-19-7-4-11/h1-10,20H,(H2,18,21)(H,22,23) |
| Standard InChI Key | JLRIJKVMMZEKDF-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=CN2)C=C1NC3=NC(=CN=C3N)C4=CC=NC=C4 |
| Canonical SMILES | C1=CC2=C(C=CN2)C=C1NC3=NC(=CN=C3N)C4=CC=NC=C4 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator